![molecular formula C20H24F3N3O3 B4168914 N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]-3-cyclohexylpropanamide](/img/structure/B4168914.png)
N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]-3-cyclohexylpropanamide
Description
Synthesis Analysis
The synthesis of similar imidazolidine derivatives involves various chemical reactions, including the addition and cyclization reaction of imidazolidinylidene-furanones with hydrochloric acid, halogens, and methyl propiolate. These processes result in the formation of imidazo[1,2-a]pyridines and pyrido[1,2-a]pyrimidines, demonstrating the compound's complex synthesis pathway (Huang & Wamhoff, 1984).
Molecular Structure Analysis
The molecular structure of compounds closely related to N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]-3-cyclohexylpropanamide has been characterized through techniques like X-ray crystallography, showcasing linear bicyclic oligomers with significant π conjugation, which imparts double-bond character to certain bonds (Vaughan et al., 2006).
Chemical Reactions and Properties
Research on similar compounds reveals a variety of chemical reactions, including electrophilic cyclization leading to the formation of cyclic imidates, highlighting the compound's reactive versatility and its potential to undergo multiple chemical transformations (Mehta, Yao, & Larock, 2012).
Physical Properties Analysis
Although specific studies on the physical properties of N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]-3-cyclohexylpropanamide are not available, related compounds exhibit properties like solid-state tautomeric forms, high delocalization within their structure, and specific crystal packing patterns. These characteristics are crucial for understanding the compound's behavior in different environments and applications (Hranjec, Pavlović, & Karminski-Zamola, 2012).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, can be inferred from related studies. For instance, the synthesis and reactivity of cyclic imidates suggest that N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)-4-imidazolidinyl]-3-cyclohexylpropanamide could participate in a range of chemical reactions, offering a broad spectrum of functionalization and application possibilities (Mehta, Yao, & Larock, 2012).
properties
IUPAC Name |
N-[1-benzyl-2,5-dioxo-4-(trifluoromethyl)imidazolidin-4-yl]-3-cyclohexylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24F3N3O3/c21-20(22,23)19(24-16(27)12-11-14-7-3-1-4-8-14)17(28)26(18(29)25-19)13-15-9-5-2-6-10-15/h2,5-6,9-10,14H,1,3-4,7-8,11-13H2,(H,24,27)(H,25,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQEHRBQOWPWNOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC(=O)NC2(C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24F3N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-hydroxy-3-(1H-indol-1-yl)propyl]-1,2-benzisothiazol-3(2H)-one 1,1-dioxide](/img/structure/B4168836.png)
![N-[1-(5-{[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]thio}-4-methyl-4H-1,2,4-triazol-3-yl)-2-hydroxyethyl]benzamide](/img/structure/B4168837.png)
![2-(3-pyridinylcarbonyl)-3,3-bis(trifluoromethyl)-2-azabicyclo[2.2.1]hept-5-ene](/img/structure/B4168843.png)
![1-allyl-3-[2-(4-biphenylyl)-2-oxoethyl]-5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B4168850.png)
![N-(4-butylphenyl)-4-{2-[(2-chlorophenyl)amino]-1-methyl-2-oxoethoxy}benzamide](/img/structure/B4168854.png)
![N~2~-(2,5-dichlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-[2-(4-morpholinylcarbonyl)phenyl]glycinamide](/img/structure/B4168858.png)
![1-[(2-methoxy-5-methylphenyl)sulfonyl]-N-[2-(phenylthio)phenyl]-4-piperidinecarboxamide](/img/structure/B4168863.png)
![7-(3-fluorophenyl)-5-(4-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4168871.png)
![1-({1-[(4-methoxy-3-methylphenyl)sulfonyl]-3-piperidinyl}carbonyl)-4-methylpiperazine](/img/structure/B4168884.png)
![N-(4,5-dimethyl-1,3-thiazol-2-yl)-9-oxobicyclo[3.3.1]nonane-3-carboxamide](/img/structure/B4168890.png)
![2-[(4-bromobenzyl)thio]-N-(1-phenylethyl)acetamide](/img/structure/B4168895.png)
![1-amino-4',4',6',8'-tetramethyl-2'-oxo-4'H,5H-spiro[pyrido[1,2-a]benzimidazole-3,1'-pyrrolo[3,2,1-ij]quinoline]-2,4-dicarbonitrile](/img/structure/B4168898.png)
![5-[4-chloro-2-(difluoromethoxy)phenyl]-7-(2-methylphenyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4168943.png)